N-[4-(dimethylamino)benzyl]-4-fluorobenzenesulfonamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C15H17FN2O2S/c1-18(2)14-7-3-12(4-8-14)11-17-21(19,20)15-9-5-13(16)6-10-15/h3-10,17H,11H2,1-2H3
• InChI Key: RTBQIMIVAPAHPH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H17FN2O2S
• Molecular Weight: 308.4 g/mol

Description

N-[4-(dimethylamino)benzyl]-4-fluorobenzenesulfonamide is a compound that has garnered attention in the realm of synthetic chemistry due to its unique structural features and potential applications. This analysis explores its synthesis, molecular structure, chemical reactions, physical, and chemical properties.

Synthesis Analysis

The synthesis of related benzenesulfonamide derivatives involves multi-step chemical processes, including the use of base-mediated intramolecular arylation to yield advanced intermediates towards nitrogenous heterocycles. These processes highlight the complexity and precision required in the synthesis of such compounds (Kisseljova et al., 2014).

Molecular Structure Analysis

X-ray crystallography plays a crucial role in determining the molecular structure of benzenesulfonamide derivatives, revealing intricate details about their crystal packing patterns and intermolecular interactions. These studies are essential for understanding the compound's three-dimensional conformation and its implications for reactivity and properties (Suchetan et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of benzenesulfonamide derivatives is influenced by their molecular structure, with studies showing how different substituents affect their reactivity and interaction with enzymes. This knowledge is crucial for designing compounds with desired biological activities (Abbasi et al., 2018).